4-Ethoxy-N-(3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide

• IUPAC Name: 4-ethoxy-N-(3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide
• InChI: InChI=1S/C21H22N2O3/c1-3-26-17-8-6-14(7-9-17)20(24)22-16-11-15-5-4-10-23-19(15)18(12-16)13(2)21(23)25/h6-9,11-13H,3-5,10H2,1-2H3,(H,22,24)
• InChI Key: HBOVERGVEHEWRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC3=C4C(=C2)C(C(=O)N4CCC3)C
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol
• CAS No.: 898410-97-4

Description

4-Ethoxy-N-(3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide is a useful research compound. Its molecular formula is C21H22N2O3 and its molecular weight is 350.418. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Research in the field often focuses on the synthesis and characterization of novel compounds with unique structures or functionalities. For example, the study on the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduces a class of pseudopeptidic triazines composed of different amino acids, showcasing innovative synthetic approaches and potential applications in developing peptidomimetics or bioactive compounds (Sañudo et al., 2006).

Impurity Identification in Pharmaceuticals

Another area of research involves the identification and synthesis of impurities in pharmaceutical compounds, which is crucial for drug safety and efficacy. A study on Repaglinide, an anti-diabetic drug, identified seven novel impurities, providing insights into their structural characterization and synthesis (Kancherla et al., 2018). This research underscores the importance of thorough analytical and synthetic work in the pharmaceutical industry.

Anticancer and Anti-inflammatory Research

The development of compounds with potential anticancer and anti-inflammatory properties is a significant area of research. For instance, the design and synthesis of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides and their evaluation against several cancer cell lines highlight the ongoing efforts to find new therapeutic agents (Ravinaik et al., 2021).

Molecular Structure and Activity Relationship

The study of the relationship between molecular structure and biological activity is crucial for drug design. Research on compounds such as 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide, which was analyzed using X-ray diffraction and DFT calculations, provides valuable data on molecular properties that can influence biological activity (Demir et al., 2015).